Cas no 1803802-97-2 (Methyl 4-hydroxy-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 4-hydroxy-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1803802-97-2
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4907685
• Update Time: 2025-06-10

Methyl 4-hydroxy-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-7(14)2-5-3-13-4-6(8(5)15)9(10,11)12/h3-4H,2H2,1H3,(H,13,15)
• InChI Key： RHHYWBLKRQGZHM-UHFFFAOYSA-N
• SMILES： FC(C1=CNC=C(C1=O)CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 382
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-hydroxy-3-(trifluoromethyl)pyridine-5-acetate

Methyl 4-hydroxy-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1803802-97-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-hydroxy-3-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1803802-97-2, is a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a trifluoromethyl group and a hydroxyl acetylated at the fifth position, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural attributes of this compound contribute to its utility in developing novel therapeutic agents, particularly in the treatment of neurological and inflammatory disorders.

The trifluoromethyl group, a hallmark of many pharmacologically active compounds, enhances the metabolic stability and lipophilicity of molecules. This property is particularly valuable in drug design, as it can improve the bioavailability and binding affinity of therapeutic agents. In recent years, there has been a surge in research focused on trifluoromethyl-containing compounds due to their demonstrated efficacy in modulating biological pathways associated with diseases such as cancer, pain, and neurodegeneration.

In the context of modern drug development, Methyl 4-hydroxy-3-(trifluoromethyl)pyridine-5-acetate serves as a crucial building block for constructing more complex scaffolds. Its pyridine core is a common motif in medicinal chemistry, often found in drugs targeting receptors and enzymes involved in critical physiological processes. The hydroxyl acetylate functionality provides a reactive site for further chemical modifications, enabling chemists to tailor the compound’s properties to meet specific pharmacological requirements.

Recent advancements in synthetic methodologies have further highlighted the importance of this intermediate. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents onto the pyridine ring, expanding the library of possible derivatives. These techniques have opened new avenues for exploring structure-activity relationships (SAR), allowing researchers to optimize potency and selectivity.

The pharmaceutical industry has shown particular interest in derivatives of Methyl 4-hydroxy-3-(trifluoromethyl)pyridine-5-acetate for their potential applications in treating neurological disorders. Pyridine-based compounds have been implicated in modulating neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as Alzheimer’s disease and Parkinson’s disease. Preliminary studies suggest that modifications of this scaffold can yield molecules with enhanced neuroprotective and anti-inflammatory effects.

Moreover, the trifluoromethyl group’s ability to influence electronic properties has been leveraged in designing kinase inhibitors. Kinases are enzymes central to numerous signaling pathways, and their dysregulation is often associated with diseases like cancer. By incorporating Methyl 4-hydroxy-3-(trifluoromethyl)pyridine-5-acetate into kinase inhibitor candidates, researchers aim to improve binding affinity and reduce off-target effects. Such efforts align with the broader trend toward developing precision medicines that target specific molecular mechanisms.

The synthesis of Methyl 4-hydroxy-3-(trifluoromethyl)pyridine-5-acetate itself is an intricate process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve multi-step sequences involving halogenation, acylation, and functional group transformations. However, emerging green chemistry approaches are being explored to make these processes more sustainable and scalable. For example, catalytic methods that minimize waste and energy consumption are gaining traction as industries strive to adopt more environmentally friendly practices.

In conclusion, Methyl 4-hydroxy-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1803802-97-2) represents a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features make it indispensable for developing novel therapeutics targeting neurological and inflammatory diseases. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further. The ongoing innovation in synthetic chemistry ensures that this versatile intermediate will remain at the forefront of medicinal innovation for years to come.